Cas no 1805320-85-7 (2-(Difluoromethyl)-3-hydroxypyridine-4-methanol)

• Product Name: 2-(Difluoromethyl)-3-hydroxypyridine-4-methanol
• CAS No: 1805320-85-7
• MF: C₇H₇F₂NO₂
• MW: 175.132788896561
• CID: 4918636
• Update Time: 2025-05-25

2-(Difluoromethyl)-3-hydroxypyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-hydroxypyridine-4-methanol

• Inchi： 1S/C7H7F2NO2/c8-7(9)5-6(12)4(3-11)1-2-10-5/h1-2,7,11-12H,3H2
• InChI Key： RQGIGKQLHSXJOQ-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=CN=1)CO)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 0.8
• Topological Polar Surface Area: 53.4

Additional information on 2-(Difluoromethyl)-3-hydroxypyridine-4-methanol

2-(Difluoromethyl)-3-hydroxypyridine-4-methanol: A Comprehensive Overview

The compound with CAS No. 1805320-85-7, known as 2-(Difluoromethyl)-3-hydroxypyridine-4-methanol, is a structurally unique organic compound that has garnered attention in various scientific domains. This molecule is characterized by its pyridine ring system, which is substituted with a difluoromethyl group at the 2-position, a hydroxyl group at the 3-position, and a methanol group at the 4-position. These substituents contribute to its diverse chemical properties and potential applications.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The presence of fluorine atoms in the difluoromethyl group introduces electronic effects that can enhance the compound's bioavailability and stability. This makes 2-(Difluoromethyl)-3-hydroxypyridine-4-methanol a promising candidate for drug design, particularly in the development of anti-inflammatory and anticancer agents.

In terms of synthesis, researchers have explored various methods to efficiently produce this compound. One notable approach involves the use of palladium-catalyzed coupling reactions, which allow for precise control over the substitution pattern on the pyridine ring. This method not only ensures high yields but also minimizes the formation of byproducts, making it environmentally friendly and cost-effective.

The hydroxyl and methanol groups on the molecule play a crucial role in its solubility and reactivity. These functional groups enable the compound to participate in hydrogen bonding, which is essential for its interactions in biological systems. Recent experiments have demonstrated that 2-(Difluoromethyl)-3-hydroxypyridine-4-methanol exhibits significant antioxidant activity, suggesting its potential use in protecting cells from oxidative stress-related damage.

In addition to its medicinal applications, this compound has shown promise in materials science. Its ability to form stable coordination complexes with metal ions makes it a valuable component in the development of new catalysts and sensors. For instance, researchers have utilized this property to create highly sensitive detectors for trace amounts of heavy metals in environmental samples.

The unique combination of electronic effects and functional groups in 2-(Difluoromethyl)-3-hydroxypyridine-4-methanol continues to drive innovative research across multiple disciplines. As advancements in synthetic methodologies and analytical techniques unfold, this compound is expected to find even more applications in fields ranging from pharmacology to environmental chemistry.